Cas no 1396885-23-6 (ethyl N-5-(3-chlorobenzenesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate)

• Product Name: ethyl N-5-(3-chlorobenzenesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate
• CAS No: 1396885-23-6
• MF: C₁₅H₁₆ClN₃O₄S₂
• MW: 401.888239860535
• CID: 6356625
• PubChem ID: 71788126
• Update Time: 2025-10-28

ethyl N-5-(3-chlorobenzenesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-5-(3-chlorobenzenesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate
• AKOS024537261
• ethyl (5-((3-chlorophenyl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)carbamate
• F6195-3542
• VU0535789-1
• ethyl N-[5-(3-chlorophenyl)sulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate
• ethyl N-[5-(3-chlorobenzenesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate
• 1396885-23-6

• Inchi： 1S/C15H16ClN3O4S2/c1-2-23-15(20)18-14-17-12-6-7-19(9-13(12)24-14)25(21,22)11-5-3-4-10(16)8-11/h3-5,8H,2,6-7,9H2,1H3,(H,17,18,20)
• InChI Key： KKOOLLYXRXFCHL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(N1CC2=C(CC1)N=C(NC(=O)OCC)S2)(=O)=O

Computed Properties

• Exact Mass: 401.0270760g/mol
• Monoisotopic Mass: 401.0270760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl N-5-(3-chlorobenzenesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate

Ethyl N-5-(3-Chlorobenzenesulfonyl)-4H,5H,6H,7H-1,3Thiazolo[5,4-C]Pyridin-2-Ylcarbamate: A Comprehensive Overview

Ethyl N-5-(3-chlorobenzenesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS No. 1396885-23-6) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex molecular structure and unique functional groups that make it a subject of interest for researchers and industry professionals alike.

The molecular structure of ethyl N-5-(3-chlorobenzenesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcarbamate comprises a thiazolo[pyridine] ring system fused with a benzene sulfonyl group and an ethyl carbamate moiety. This combination of functional groups imparts the compound with versatile chemical properties that can be exploited in different applications.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor for the synthesis of bioactive molecules with potential therapeutic applications. The presence of the sulfonyl group and the thiazole ring system in its structure has been shown to contribute to its ability to interact with biological targets such as enzymes and receptors.

In addition to its role in drug discovery efforts, ethyl N-5-(3-chlorobenzenesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcarbamate has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices.

From a synthetic perspective, this compound is typically prepared through multi-step reactions involving coupling agents and protecting groups to ensure the precise assembly of its complex structure. The synthesis process requires careful optimization to achieve high yields and purity levels.

One of the most promising aspects of this compound is its ability to undergo further functionalization to create derivatives with enhanced properties. By modifying specific functional groups within its structure, researchers can tailor its chemical behavior for specific applications.

Furthermore, ethyl N-5-(3-chlorobenzenesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-Ylcarbamate has been studied for its stability under various environmental conditions. Understanding its degradation pathways is crucial for determining its suitability for long-term use in different industrial or medical contexts.

The integration of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity patterns of this compound. Advanced simulations have enabled researchers to predict how this molecule will behave under different reaction conditions or when interacting with other molecules.

It is also worth noting that this compound's properties are highly dependent on the stereochemistry and regiochemistry within its molecular framework. Subtle changes in these parameters can significantly alter its physical and chemical characteristics.

As research continues to uncover new applications for ethyl N-[...]-carbamate, it is expected that this compound will play an increasingly important role in both academic research and industrial development projects.

In conclusion, ethyl N-[...]-carbamate represents a fascinating example of how complex organic molecules can be designed and synthesized to meet specific functional requirements across multiple disciplines.